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Compound of Interest

Compound Name: 2-Iodothiophene

CAS No.: 3437-95-4

Cat. No.: B1294221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This in-depth technical guide provides a comprehensive overview of the thermochemical

properties of 2-iodothiophene. In the absence of extensive, publicly available experimental

data for this specific compound, this guide focuses on the robust experimental and

computational methodologies required for the accurate determination of its key thermochemical

parameters: enthalpy of formation, standard entropy, and heat capacity. By elucidating the

principles and practical considerations of these state-of-the-art techniques, this document

serves as a vital resource for researchers in drug development, materials science, and

computational chemistry, enabling a deeper understanding of the energetic landscape of 2-
iodothiophene and related heterocyclic compounds.

Molecular and Physicochemical Properties of 2-
Iodothiophene
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2-Iodothiophene (C₄H₃IS) is a halogenated derivative of thiophene, a five-membered aromatic

heterocycle containing a sulfur atom. The introduction of an iodine atom at the 2-position

significantly influences its electronic structure, reactivity, and physical properties.

Understanding these foundational characteristics is crucial for interpreting its thermochemical

behavior.

Property Value Source

Molecular Formula C₄H₃IS

Molecular Weight 210.04 g/mol

CAS Number 3437-95-4

Melting Point -40 °C (lit.)

Boiling Point 73 °C/15 mmHg (lit.)

Density 1.902 g/mL at 25 °C (lit.)

Experimental Determination of Thermochemical
Properties
The precise measurement of thermochemical data requires specialized calorimetric techniques.

For a compound like 2-iodothiophene, which contains both sulfur and a halogen, specific

experimental setups are necessary to ensure complete combustion and accurate energy

accounting.

Enthalpy of Formation via Rotating-Bomb Combustion
Calorimetry
The standard enthalpy of formation (ΔfH°) is a cornerstone of thermochemistry. For sulfur- and

halogen-containing organic compounds, rotating-bomb calorimetry is the method of choice to

obtain accurate combustion data, from which the enthalpy of formation can be derived.

Causality Behind Experimental Choices:
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Rotating Bomb: The combustion of organosulfur and organoiodine compounds produces

acidic gases (SO₂, HI, and I₂). A static bomb would result in these gases dissolving in the

small amount of water present, leading to incomplete and non-uniform reactions. The

rotation of the bomb ensures that the interior surfaces are washed with a solvent (often water

or a dilute alkaline solution), promoting the formation of a well-defined final state (e.g.,

sulfuric acid and hydroiodic acid solutions). This is critical for the accurate calculation of the

heat of combustion.

Pure Oxygen Atmosphere: To ensure complete and rapid combustion of the organic

compound, the bomb is pressurized with pure oxygen.

Auxiliary Substance: Compounds that are difficult to ignite or burn incompletely on their own

are often pelletized with a known auxiliary substance (e.g., benzoic acid) whose enthalpy of

combustion is well-established.

Experimental Protocol: Rotating-Bomb Combustion Calorimetry

Sample Preparation: A precisely weighed sample of 2-iodothiophene is encapsulated in a

combustible container (e.g., a polyester bag) and placed in the crucible of the combustion

bomb.

Bomb Charging: A known volume of a suitable solvent (e.g., water) is added to the bomb.

The bomb is then sealed and flushed with oxygen to remove air, and finally charged with

high-purity oxygen to a pressure of approximately 30 atm.

Calorimeter Assembly: The bomb is placed in a calorimeter vessel containing a known mass

of water. The entire assembly is housed in an adiabatic jacket to minimize heat exchange

with the surroundings.

Combustion: The sample is ignited by passing an electric current through a fuse wire. The

temperature of the water in the calorimeter is monitored with high precision.

Data Analysis: The corrected temperature rise is used to calculate the heat of combustion at

constant volume (ΔcU). Corrections are applied for the heat of ignition, the heat of

combustion of the container, and the formation of nitric acid from residual nitrogen.
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Standard State Correction: The heat of combustion at constant volume is corrected to the

standard enthalpy of combustion at constant pressure (ΔcH°) using the ideal gas law.

Enthalpy of Formation Calculation: The standard enthalpy of formation of 2-iodothiophene
is calculated using Hess's Law, from the standard enthalpy of combustion and the known

standard enthalpies of formation of the combustion products (CO₂, H₂O, H₂SO₄, and HI).

Caption: Workflow for determining the enthalpy of formation using rotating-bomb calorimetry.

Enthalpy of Vaporization via Calvet Microcalorimetry
The enthalpy of vaporization (ΔvapH) is essential for converting condensed-phase

thermochemical data to the gas phase, which is often more useful for theoretical comparisons.

Calvet microcalorimetry is a highly sensitive technique for measuring this property.

Experimental Protocol: Calvet Microcalorimetry

Sample Introduction: A small, precisely weighed sample of 2-iodothiophene is introduced

into a sample cell at a controlled temperature.

Vaporization: The sample is vaporized under isothermal conditions.

Heat Flow Measurement: The heat flow required to maintain the isothermal conditions during

vaporization is measured by a highly sensitive thermopile. The integrated heat flow

corresponds to the enthalpy of vaporization.

Heat Capacity and Standard Entropy via Adiabatic
Calorimetry
Adiabatic calorimetry is the gold standard for measuring the heat capacity (Cp) of a substance

as a function of temperature with high accuracy. From these measurements, the standard

entropy (S°) can be determined.

Causality Behind Experimental Choices:

Adiabatic Shield: The calorimeter is surrounded by an adiabatic shield, the temperature of

which is continuously adjusted to match the temperature of the calorimeter. This minimizes
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heat exchange with the surroundings, allowing for precise measurement of the heat

absorbed by the sample.

Experimental Protocol: Adiabatic Calorimetry

Sample Loading: A known mass of 2-iodothiophene is sealed in the calorimeter vessel.

Heating: A precisely measured amount of electrical energy is supplied to the sample, causing

a small increase in temperature.

Temperature Measurement: The temperature rise is measured with a high-precision

thermometer.

Heat Capacity Calculation: The heat capacity is calculated from the energy input and the

temperature rise.

Entropy Calculation: The standard entropy at 298.15 K is determined by integrating the heat

capacity data from near 0 K to 298.15 K, accounting for the entropies of any phase

transitions.

Caption: Workflow for determining heat capacity and entropy using adiabatic calorimetry.

Computational Determination of Thermochemical
Properties
In the absence of experimental data, high-level quantum chemical calculations provide a

powerful means of predicting the thermochemical properties of molecules like 2-
iodothiophene.

Gaussian-n Theories for Enthalpy of Formation
The Gaussian-n (Gn) theories, such as G3 and G4, are composite ab initio methods designed

to achieve high accuracy in thermochemical calculations.[1] These methods approximate a

high-level calculation by a series of lower-level calculations, with empirical corrections to

account for remaining deficiencies.

Methodology: G4 Theory
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Geometry Optimization: The molecular geometry of 2-iodothiophene is optimized at the

B3LYP/6-31G(2df,p) level of theory.

Vibrational Frequencies: Vibrational frequencies are calculated at the same level to obtain

the zero-point vibrational energy (ZPVE) and thermal corrections.

Single-Point Energy Calculations: A series of single-point energy calculations are performed

at higher levels of theory and with larger basis sets.

Extrapolation to Basis Set Limit: The Hartree-Fock energy is extrapolated to the complete

basis set limit.

Higher-Level Corrections: Empirical higher-level corrections are added to the final energy to

account for remaining basis set and correlation effects.

Atomization Energy: The atomization energy is calculated from the final G4 energy.

Enthalpy of Formation: The gas-phase enthalpy of formation at 298.15 K is calculated from

the atomization energy and the known experimental enthalpies of formation of the

constituent atoms.

Isodesmic Reactions for Improved Accuracy
A significant source of error in computational thermochemistry is the incomplete cancellation of

errors in the electronic structure calculations. Isodesmic reactions are hypothetical reactions in

which the number and types of chemical bonds are conserved on both the reactant and

product sides. By using a well-chosen isodesmic reaction, errors in the calculated energies

tend to cancel, leading to a more accurate determination of the enthalpy of formation of the

target molecule.

For 2-iodothiophene, a suitable isodesmic reaction would be:

2-Iodothiophene + Thiophene → Thiophene + 2-Iodobenzene

The enthalpy of reaction is calculated from the computed energies of all species. The enthalpy

of formation of 2-iodothiophene can then be derived from the calculated enthalpy of reaction

and the experimentally known enthalpies of formation of thiophene and 2-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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